2,3-Dihydrospiro(benzofuran-2,3'-piperidine)

• CAS No.: 89466-84-2
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: spiro[3H-1-benzofuran-2,3'-piperidine]
• InChI: InChI=1S/C12H15NO/c1-2-5-11-10(4-1)8-12(14-11)6-3-7-13-9-12/h1-2,4-5,13H,3,6-9H2
• InChI Key: NWVKCARSJJXIPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3=CC=CC=C3O2)CNC1

Description

2,3-Dihydrospiro(benzofuran-2,3'-piperidine) is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13 g (46 mmole) of 1'-benzyl-2,3-dihydrospiro(benzofuran-2,3'-piperidine) in 100 mL dichloroethane was treated with 7.13 g (5.2 mL, 51 mmoles) of 1-chloroethylchloroformate at room temperature for 1/2 hour. The reaction mixture was concentrated and the residue dissolved in CH3OH and heated to reflux for 1/2 hour. The methanol was evaporated at reduced pressure, and the residue partitioned between ethyl acetate and 1N HCl. The ethyl acetate layer was discarded and the aqueous phase was basified to pH 9 and reextracted with ethyl acetate. The ethyl acetate solution was dried over magnesium sulfate, filtered and concentrated in vacuo to give 8.2 g product.